Cas no 1805982-83-5 (2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine
• CAS No: 1805982-83-5
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4869162
• Update Time: 2025-10-24

2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-4-2-3(6(9)10)5(8)12-7(4)11/h2,6H,1H3
• InChI Key： OTJBAJSEONMZBM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(=C(N=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine

Professional Introduction to 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805982-83-5)

2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805982-83-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a chloro substituent makes it an intriguing candidate for further exploration in drug discovery.

The compound's molecular structure consists of a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring is functionalized with a methoxy group at the 5-position, a chloro group at the 2-position, and a difluoromethyl group at the 3-position, along with a fluoro substituent at the 6-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it suitable for various pharmacological applications.

In recent years, there has been growing interest in the use of fluorinated pyridines as key structural motifs in drug design. The fluorine atoms introduce lipophilicity and metabolic stability, which are crucial factors in enhancing the bioavailability and efficacy of pharmaceutical compounds. Furthermore, the difluoromethyl group is known to improve binding affinity and resistance to enzymatic degradation, making it an attractive feature for drug development.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine as a versatile intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have been exploring its utility in the development of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The compound's ability to modulate enzyme activity by interacting with specific binding pockets has made it a valuable tool in medicinal chemistry.

The methoxy group at the 5-position of the pyridine ring contributes to the overall solubility and pharmacokinetic properties of the compound. This feature is particularly important for oral administration, where bioavailability is a critical factor. Additionally, the chloro substituent enhances electrophilicity, allowing for further functionalization through nucleophilic substitution reactions. These properties make 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine a versatile building block for synthetic chemists.

The compound has also been investigated for its potential applications in agrochemicals. Fluorinated pyridines are known to exhibit herbicidal and fungicidal properties, making them useful in crop protection strategies. The structural features of 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine align well with these requirements, suggesting its potential as an active ingredient in novel agrochemical formulations.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805982-83-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in drug discovery and agricultural science.